Cas no 896826-60-1 (1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperidine)

1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a tert-butyl group, a phenyl ring, and a piperidine moiety. This structure imparts notable stability and potential pharmacological relevance, making it a valuable intermediate in medicinal chemistry and drug discovery. The tert-butyl group enhances steric hindrance, improving metabolic resistance, while the phenyl and piperidine substituents contribute to binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, facilitating the development of bioactive molecules. Suitable for research applications, this compound is characterized by high purity and consistent synthetic reproducibility, ensuring reliability in experimental studies.
1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperidine structure
896826-60-1 structure
Product Name:1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperidine
CAS No:896826-60-1
MF:C21H26N4
MW:334.457944393158
CID:5424301
Update Time:2025-05-20

1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-3-phenyl-7-piperidin-1-ylpyrazolo[1,5-a]pyrimidine
    • 1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperidine
    • Inchi: 1S/C21H26N4/c1-21(2,3)18-14-19(24-12-8-5-9-13-24)25-20(23-18)17(15-22-25)16-10-6-4-7-11-16/h4,6-7,10-11,14-15H,5,8-9,12-13H2,1-3H3
    • InChI Key: UIRQCHLWHRLOAI-UHFFFAOYSA-N
    • SMILES: C12=C(C3=CC=CC=C3)C=NN1C(N1CCCCC1)=CC(C(C)(C)C)=N2

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Additional information on 1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperidine

1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine: A Comprehensive Overview

The compound 1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine, identified by the CAS number 896826-60-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyrimidine ring system with a piperidine moiety. The presence of the tert-butyl and phenyl groups further enhances its chemical complexity and functional versatility.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The structural integrity of the molecule is crucial for its intended applications, particularly in the pharmaceutical industry where precise molecular architecture is paramount.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This finding has sparked interest in exploring its therapeutic potential in treating conditions such as cancer and inflammatory diseases. The phenyl group within the molecule plays a significant role in enhancing its pharmacokinetic properties, including bioavailability and metabolic stability.

The piperidine ring in the structure contributes to the compound's flexibility and ability to form hydrogen bonds, which are essential for interactions with biological targets. This feature makes it an attractive candidate for drug design programs focused on improving receptor binding affinity. Additionally, the tert-butyl group provides steric bulk, which can influence the molecule's solubility and distribution within biological systems.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure. These methods provide detailed insights into the spatial arrangement of atoms and functional groups, ensuring that the synthesized product matches the intended design. Furthermore, computational chemistry tools have been employed to predict the compound's behavior under various conditions, aiding in its optimization for specific applications.

In terms of applications, this compound has shown promise in both academic research and industrial development. Its role as a building block for more complex molecules is being explored extensively. Researchers are also investigating its potential as a ligand in metalloorganic frameworks (MOFs) due to its ability to coordinate with metal ions effectively.

The integration of cutting-edge research findings into the understanding of this compound underscores its importance in contemporary chemistry. As scientists continue to unravel its properties and capabilities, it is anticipated that this molecule will play a pivotal role in advancing therapeutic interventions and materials science.

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